Cas no 384329-76-4 (b-D-Glucopyranosiduronic acid,[(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopenten-1-yl]methyl)

• Product Name: b-D-Glucopyranosiduronic acid,[(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopenten-1-yl]methyl
• CAS No: 384329-76-4
• MF: C₂₀H₂₆N₆O₇
• MW: 462.456444263458
• CID: 298576
• Update Time: 2025-04-19

b-D-Glucopyranosiduronic acid,[(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopenten-1-yl]methyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,[(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopenten-1-yl]methyl
• Abacavir 5’-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-6-[[(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• ABACAVIR 5’-ß-D-GLUCURONIDE
• Abacavir 5'-β-D-Glucuronide
• b-D-Glucopyranosiduronic acid,[(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclop...
• Abacavir 5'-
• Abacavir 5`-Beta-D-Glucuronide
• ABACAVIR 5'-B-D-GLUCURONIDE
• abacavir 5'-glucosiduronic acid
• abacavir glucosiduronic acid
• abacavir glucuronide
• ABACAVIR-5 (TM)-GLUCURONIDE
• A-D-Glucuronide

• Inchi： 1S/C20H26N6O7/c21-20-24-16(23-9-2-3-9)11-17(25-20)26(7-22-11)10-4-1-8(5-10)6-32-19-14(29)12(27)13(28)15(33-19)18(30)31/h1,4,7-10,12-15,19,27-29H,2-3,5-6H2,(H,30,31)(H3,21,23,24,25)/t8-,10+,12+,13+,14-,15+,19-/m1/s1
• InChI Key： WGTDUQBKKUUVMK-OLMRCODSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)C[C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1

Computed Properties

• Exact Mass: 462.18600

Experimental Properties

• Melting Point: >211°C (dec.)
• PSA: 198.10000
• LogP: -0.33700